Cas no 223562-52-5 (Benzoic acid,4-(1-propyn-1-yl)-)

Benzoic acid, 4-(1-propyn-1-yl)-, is a substituted benzoic acid derivative featuring a propynyl group at the para position. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly in coupling reactions and as a building block for more complex structures. The propynyl group enhances its utility in click chemistry applications, such as Huisgen cycloadditions, while the carboxylic acid functionality allows for further derivatization. Its structural features make it a valuable intermediate in the development of specialty chemicals, agrochemicals, and bioactive molecules. The compound is typically handled under standard laboratory conditions, requiring appropriate safety measures due to its reactive alkyne moiety.

Benzoic acid,4-(1-propyn-1-yl)- structure

223562-52-5 structure

Product Name:Benzoic acid,4-(1-propyn-1-yl)-

CAS No:223562-52-5

MF:C₁₀H₈O₂

MW:160.169322967529

MDL:MFCD18826068

CID:244579

PubChem ID:45084953

Update Time:2025-10-07

Benzoic acid,4-(1-propyn-1-yl)- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid,4-(1-propyn-1-yl)-
- Benzoicacid, 4-(1-propynyl)- (9CI)
- 4-(Prop-1-yn-1-yl)benzoicacid
- 4-(1-Propyn-1-yl)benzoic acid
- C74152
- 4-prop-1-ynylbenzoic acid
- MFCD18826068
- SCHEMBL13814902
- YIA56252
- DS-20234
- Benzoic acid, 4-(1-propynyl)- (9CI)
- AKOS037652401
- DTXSID101308375
- 223562-52-5
- 4-(Prop-1-yn-1-yl)benzoic acid
- MDL： MFCD18826068
- Inchi： 1S/C10H8O2/c1-2-3-8-4-6-9(7-5-8)10(11)12/h4-7H,1H3,(H,11,12)
- InChI Key： XBPVNJYEOFCIMB-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(C#CC)=CC=1)=O

Computed Properties

Exact Mass: 160.052
Monoisotopic Mass: 160.052
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 37.3A^2

Benzoic acid,4-(1-propyn-1-yl)- Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BG517-250mg	Benzoic acid,4-(1-propyn-1-yl)-	223562-52-5	97%	250mg	2212CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BG517-100mg	Benzoic acid,4-(1-propyn-1-yl)-	223562-52-5	97%	100mg	1326CNY	2021-05-07
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P48580-1g	4-(Prop-1-yn-1-yl)benzoic acid	223562-52-5	97%	1g	¥9256.0	2024-07-19
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